Cas no 1821494-07-8 ([(2S,4S)-4-fluoropyrrolidin-2-yl]methanamine)

• Product Name: [(2S,4S)-4-fluoropyrrolidin-2-yl]methanamine
• CAS No: 1821494-07-8
• MF: C₅H₁₁FN₂
• MW: 118.152644395828
• CID: 6185772
• PubChem ID: 125488114
• Update Time: 2025-06-08

[(2S,4S)-4-fluoropyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(2S,4S)-4-fluoropyrrolidin-2-yl]methanamine
• 1821494-07-8
• EN300-7256602

• Inchi： 1S/C5H11FN2/c6-4-1-5(2-7)8-3-4/h4-5,8H,1-3,7H2/t4-,5-/m0/s1
• InChI Key： FVXZURWJXFRXTF-WHFBIAKZSA-N
• SMILES： F[C@@H]1CN[C@H](CN)C1

Computed Properties

• Exact Mass: 118.09062652g/mol
• Monoisotopic Mass: 118.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on [(2S,4S)-4-fluoropyrrolidin-2-yl]methanamine

Professional Introduction to [(2S,4S)-4-fluoropyrrolidin-2-yl]methanamine (CAS No. 1821494-07-8)

[(2S,4S-4-fluoropyrrolidin-2-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemistry and potential biological activity. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1821494-07-8, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a fluorine atom at the 4-position of the pyrrolidine ring introduces a level of electronic and steric influence that can modulate the compound's interactions with biological targets.

The stereochemistry of this compound, specifically the (2S,4S) configuration, is crucial as it determines the spatial arrangement of atoms, which can significantly impact its pharmacological properties. In pharmaceutical research, such stereochemical specificity is often a key factor in the design of active pharmaceutical ingredients (APIs). The pyrrolidine scaffold is a common motif in bioactive molecules, known for its ability to mimic natural amino acid structures and interact with biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrrolidines in developing novel therapeutic agents. The fluorine atom can enhance metabolic stability, improve binding affinity to target proteins, and influence pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can lead to increased lipophilicity and better cell membrane penetration, making such compounds more effective in vivo. The specific configuration of [(2S,4S-4-fluoropyrrolidin-2-yl]methanamine suggests that it may exhibit unique interactions with enzymes or receptors compared to its stereoisomers.

In the context of drug discovery, this compound has been investigated for its potential role in various therapeutic areas. Pyrrolidine derivatives are known to be involved in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The fluorine atom's presence may enhance the compound's ability to cross the blood-brain barrier or interact with specific enzymes involved in disease pathways. For example, research has shown that fluorinated pyrrolidines can act as potent inhibitors of certain kinases or other enzymes implicated in cancer progression.

The synthesis of [(2S,4S-4-fluoropyrrolidin-2-yl]methanamine involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Techniques such as chiral resolution or asymmetric synthesis are often employed to achieve the desired stereochemical purity. The development of efficient synthetic routes is essential for scaling up production and making this compound viable for preclinical and clinical studies.

The pharmacological evaluation of this compound has revealed promising results in initial assays. In vitro studies have shown that it can modulate the activity of certain enzymes and receptors, suggesting potential therapeutic benefits. However, further research is needed to fully understand its mechanism of action and to assess its safety and efficacy profile. Preclinical studies are crucial for determining dosing regimens, identifying potential side effects, and evaluating how the compound behaves within living organisms.

The integration of computational methods into drug discovery has also played a significant role in studying [(2S,4S-4-fluoropyrrolidin-2-yl]methanamine. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level. These predictions help researchers design experiments more efficiently and guide the optimization process towards more potent and selective drug candidates. Additionally, computational studies can provide insights into the compound's metabolic pathways and potential toxicological risks.

The future prospects for [(2S,4S-4-fluoropyrrolidin-2-yl]methanamine are promising as it represents a class of compounds with high potential for therapeutic applications. Continued research efforts are expected to yield more detailed information about its pharmacological properties and to explore new synthetic strategies for improving its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality.

In conclusion, [(2S,4S-4-fluoropyrrolidin-2-yl]methanamine (CAS No. 1821494-07-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique stereochemistry and fluorinated pyrrolidine core make it a valuable candidate for further investigation in drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.